5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-[3-(cyclopropylcarbamoyl)phenyl]-2-fluorobenzoic acid
• InChI: InChI=1S/C17H14FNO3/c18-15-7-4-11(9-14(15)17(21)22)10-2-1-3-12(8-10)16(20)19-13-5-6-13/h1-4,7-9,13H,5-6H2,(H,19,20)(H,21,22)
• InChI Key: QVJOHMJOAWKMMW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)F)C(=O)O
• Molecular Formula: C17H14FNO3
• DSSTOX Substance ID: DTXSID10691741
• Molecular Weight: 299.30 g/mol
• CAS RN: 1261936-90-6

Description

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid (5-3CPFBA) is a synthetic compound that has a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of applications, including synthesis, biochemical and physiological effects, and lab experiments. 5-3CPFBA has been used in a variety of studies due to its unique properties and potential applications.

Mechanism of Action

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% acts as an agonist of the muscarinic receptor. It binds to the receptor and activates it, which then triggers a variety of physiological responses. For example, it can cause an increase in heart rate, an increase in blood pressure, and an increase in respiration rate.
Biochemical and Physiological Effects
5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine, which can lead to increased alertness and focus. In addition, it has been shown to increase the release of acetylcholine, which can lead to increased memory and learning. It has also been shown to increase the release of serotonin, which can lead to improved mood and anxiety relief.

Advantages and Limitations for Lab Experiments

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has several advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize and has a high purity of 95%. Additionally, it is relatively inexpensive compared to other compounds. However, it is also important to note that 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% is a synthetic compound, so there is a potential for toxicity.

Future Directions

There are a number of potential future directions for 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95%. One potential direction is to further study its effects on the central nervous system and its potential therapeutic uses. Additionally, further research could be done to explore its effects on the immune system and its potential therapeutic uses. Another potential direction is to explore its effects on various toxins and its potential therapeutic uses. Finally, further research could be done to explore its potential applications in drug discovery and development.

Synthesis Methods

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% can be synthesized in two different ways. The first method involves the reaction of 3-chloropropionyl chloride with 2-fluorobenzoic acid in an aqueous medium. The second method involves the reaction of 3-chloropropionyl chloride with 2-fluorobenzoic acid in an organic solvent. Both methods yield a product of 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% with a purity of 95%.

Scientific Research Applications

5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used to study the effects of various drugs on the central nervous system, as well as to study the effects of various hormones on the body. In addition, 5-[3-(Cyclopropylaminocarbonyl)phenyl]-2-fluorobenzoic acid, 95% has been used to study the effects of various toxins on the body, as well as to study the effects of various drugs on the immune system.